Cas no 39841-86-6 (1-(8-butyl-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine methanesulfonate (1:1))

• Product Name: 1-(8-butyl-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine methanesulfonate (1:1)
• CAS No: 39841-86-6
• MF: C₂₄H₃₄N₂O₃S₂
• MW: 462.668364048004
• CID: 1511130
• PubChem ID: 217888
• Update Time: 2025-04-21

1-(8-butyl-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine methanesulfonate (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-(8-butyl-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine methanesulfonate (1:1)
• 1-(3-butyl-5,6-dihydrobenzo[b][1]benzothiepin-5-yl)-4-methylpiperazine,methanesulfonic acid
• Methanesulfonic acid--1-(8-butyl-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine (1/1)
• 1-(8-Butyl-10,11-dihydrodibenzo(b,f)thiepin-10-yl)-4-methylpiperazine methanesulfonate H2O
• DTXSID70960405
• 39841-86-6
• Piperazine, 1-(8-butyl-10,11-dihydrodibenzo(b,f)thiepin-10-yl)-4-methyl-, methanesulfonate, hydrate (2:2:1)

• Inchi： 1S/C23H30N2S.CH4O3S/c1-3-4-7-18-10-11-23-20(16-18)21(25-14-12-24(2)13-15-25)17-19-8-5-6-9-22(19)26-23;1-5(2,3)4/h5-6,8-11,16,21H,3-4,7,12-15,17H2,1-2H3;1H3,(H,2,3,4)
• InChI Key： GUTYYHDEGRXLJB-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2CC(C2C=C(C=CC1=2)CCCC)N1CCN(C)CC1.S(C)(=O)(=O)O

Computed Properties

• Exact Mass: 462.20132
• Monoisotopic Mass: 462.20108530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 527
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.5Ų

Experimental Properties

• PSA: 60.85